Cas no 51269-70-6 (5-(tert-butyl)-3,4-dihydro-2h-pyrrole)

• Product name: 5-(tert-butyl)-3,4-dihydro-2h-pyrrole
• CAS No: 51269-70-6
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 935058
• PubChem ID: 2777143

5-(tert-butyl)-3,4-dihydro-2h-pyrrole Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butyl)-3,4-dihydro-2h-pyrrole
• 5-tert-butyl-3,4-dihydro-2H-pyrrole
• MFCD00121008
• DTXSID50380389
• QEFNEUAIICKMRL-UHFFFAOYSA-N
• SCHEMBL2933350
• AKOS025211992
• DB-026298
• 51269-70-6

• Inchi： InChI=1S/C8H15N/c1-8(2,3)7-5-4-6-9-7/h4-6H2,1-3H3
• InChI Key： QEFNEUAIICKMRL-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=NCCC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Boiling Point: 110 °C